2-Chloro-4-(hydroxymethyl)thiazole
Overview
Description
2-Chloro-4-(hydroxymethyl)thiazole is a chemical compound with the CAS Number: 5198-85-6 . It has a molecular weight of 150.61 and its IUPAC name is (2-chloro-1H-1lambda3-thiazol-4-yl)methanol . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular formula of 2-Chloro-4-(hydroxymethyl)thiazole is C4H4ClNOS . The structure includes a five-membered thiazole ring, which contains sulfur and nitrogen atoms . The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .Physical And Chemical Properties Analysis
2-Chloro-4-(hydroxymethyl)thiazole is a liquid at room temperature . It has a molecular weight of 150.61 .Scientific Research Applications
Comprehensive Analysis of 2-Chloro-4-(hydroxymethyl)thiazole Applications
2-Chloro-4-(hydroxymethyl)thiazole, also known as (2-chloro-1,3-thiazol-4-yl)methanol, is a versatile chemical compound with a variety of applications in scientific research. Below is a detailed analysis of six unique applications, each within its own dedicated section.
Pharmaceuticals: Antimicrobial Agents: Thiazole derivatives, including 2-Chloro-4-(hydroxymethyl)thiazole, have been extensively studied for their antimicrobial properties. They are known to be effective against a range of bacterial strains, including Bacillus subtilis, Bacillus megaterium, and Escherichia coli . The compound’s ability to interfere with bacterial cell wall synthesis makes it a valuable candidate for the development of new antibiotics.
Agrochemicals: Fungicides and Pesticides: The thiazole ring is a common feature in agrochemicals due to its bioactivity. As a fungicide, 2-Chloro-4-(hydroxymethyl)thiazole can help protect crops from fungal pathogens. It also has potential as a pesticide, targeting pests that threaten crop yields .
Cancer Research: Antineoplastic Agents: Thiazole derivatives exhibit anticancer activity by interfering with cell division and DNA replication in cancer cells. 2-Chloro-4-(hydroxymethyl)thiazole has been identified as a scaffold for synthesizing compounds with potent antitumor properties . Its role in cancer research is significant for the development of new chemotherapy drugs.
Neuroscience: Neuroprotective Drugs: Research has shown that thiazole compounds can have neuroprotective effects. They are being explored for the treatment of neurodegenerative diseases such as Alzheimer’s. The compound’s potential to modulate neurotransmitter activity makes it a candidate for developing drugs that protect neuronal health .
Material Science: Photographic Sensitizers: In material science, 2-Chloro-4-(hydroxymethyl)thiazole is used as a photographic sensitizer. It plays a role in the development of photosensitive materials that respond to light, which are crucial in the manufacturing of photographic films and papers .
Chemical Industry: Vulcanization Accelerators: The thiazole structure is beneficial in the vulcanization process of rubber. 2-Chloro-4-(hydroxymethyl)thiazole can act as an accelerator, improving the efficiency and quality of vulcanized rubber products. This application is important for producing durable rubber goods .
Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
Future Directions
While specific future directions for 2-Chloro-4-(hydroxymethyl)thiazole are not available, thiazole derivatives are a subject of ongoing research due to their diverse biological activities . They are being explored for potential applications in medicinal chemistry, particularly as antimicrobial, anti-inflammatory, and antitumor agents .
Mechanism of Action
Target of Action
Thiazole derivatives have been known to interact with various biological targets, including enzymes and receptors, in physiological systems .
Mode of Action
Thiazole derivatives are known to exhibit diverse biological activities due to their ability to undergo various reactions such as donor-acceptor, nucleophilic, and oxidation reactions . These reactions can lead to changes in the physiological system, including the activation or inhibition of biochemical pathways and enzymes, or the stimulation or blocking of receptors .
Biochemical Pathways
Thiazole derivatives have been reported to influence various biochemical pathways, leading to diverse biological effects .
Result of Action
Thiazole derivatives have been reported to exhibit a range of biological activities, including antimicrobial, antifungal, antiviral, and anti-inflammatory effects .
properties
IUPAC Name |
(2-chloro-1,3-thiazol-4-yl)methanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4ClNOS/c5-4-6-3(1-7)2-8-4/h2,7H,1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYGGEOFNOAVTCT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(N=C(S1)Cl)CO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4ClNOS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60621199 |
Source
|
| Record name | (2-Chloro-1,3-thiazol-4-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60621199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.60 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-4-(hydroxymethyl)thiazole | |
CAS RN |
5198-85-6 |
Source
|
| Record name | (2-Chloro-1,3-thiazol-4-yl)methanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60621199 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | (2-chloro-1,3-thiazol-4-yl)methanol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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